Cas no 2309464-24-0 (Methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate)

• Product Name: Methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate
• CAS No: 2309464-24-0
• MF: C₁₆H₂₁BrN₂O₃
• MW: 369.253543615341
• CID: 6316617
• PubChem ID: 165739895
• Update Time: 2025-11-01

Methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate
• EN300-7428706
• 2309464-24-0
• Methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate

• Inchi： 1S/C16H21BrN2O3/c1-21-15(20)10-22-16(11-5-6-14(17)18-9-11)7-12-3-2-4-13(8-16)19-12/h5-6,9,12-13,19H,2-4,7-8,10H2,1H3
• InChI Key： NVNJWWOCZZDUGZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CC2CCCC(C1)N2)OCC(=O)OC

Computed Properties

• Exact Mass: 368.07356g/mol
• Monoisotopic Mass: 368.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate

Methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate (CAS No. 2309464-24-0): An Overview

Methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate (CAS No. 2309464-24-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclo compounds, which are known for their diverse biological activities and structural flexibility. The presence of a 6-bromopyridin-3-yl moiety and an azabicyclo[3.3.1]nonane core imparts specific pharmacological properties, making it a promising candidate for various drug discovery programs.

The chemical structure of Methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate is characterized by a central azabicyclic ring system, which provides a rigid scaffold that can influence the conformational stability and binding affinity of the molecule. The bromopyridine substituent adds an additional layer of complexity, enhancing the compound's ability to interact with specific biological targets. Recent studies have highlighted the importance of such structural features in modulating the activity of various enzymes and receptors, particularly in the context of neurodegenerative diseases and cancer.

In the realm of medicinal chemistry, Methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate has been investigated for its potential as a lead compound in the development of novel therapeutic agents. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs currently on the market. GPCRs play crucial roles in signal transduction pathways and are involved in a wide range of physiological processes, including neurotransmission, immune responses, and cell growth regulation.

A recent study published in the Journal of Medicinal Chemistry explored the binding affinity and selectivity of Methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate towards several GPCRs, including serotonin receptors (5-HT_1A, 5-HT_2A, and 5-HT₇) and dopamine receptors (D₁, D₂, and D₄). The results indicated that this compound exhibits high affinity for the 5-HT₇ receptor, suggesting its potential as a modulator of serotonin signaling pathways. This finding is particularly significant given the role of serotonin in mood disorders such as depression and anxiety.

Beyond its interactions with GPCRs, Methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate has also been evaluated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, through its interaction with nuclear factor-kappa B (NF-kB) signaling pathways.

The pharmacokinetic profile of Methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate has also been studied to assess its suitability for therapeutic applications. In vitro assays have demonstrated that this compound exhibits good solubility and permeability properties, which are essential for efficient absorption and distribution in vivo. Additionally, preliminary toxicity studies have indicated that it has a favorable safety profile at therapeutic concentrations, further supporting its potential as a drug candidate.

In conclusion, Methyl 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate (CAS No. 2309464-24-0) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, combined with its ability to modulate key biological targets such as GPCRs and inflammatory pathways, make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications.